Cas no 773822-87-0 (tetrahydrofuran-3-ylhydrazine)

• Product Name: tetrahydrofuran-3-ylhydrazine
• CAS No: 773822-87-0
• MF: C₄H₁₀N₂O
• MW: 102.135000705719
• MDL: MFCD17169851
• CID: 2117670
• PubChem ID: 19432762
• Update Time: 2025-06-11

tetrahydrofuran-3-ylhydrazine Chemical and Physical Properties

Names and Identifiers

• (tetrahydro-3-furanyl)Hydrazine
• (Tetrahydrofuran-3-yl)hydrazine
• oxolan-3-ylhydrazine
• oxolan3lhydrazine
• (tetrahydro-furan-3-yl)-hydrazine
• (oxolan-3-yl)hydrazine
• 2-Hydrazinotetramethylenoxyd
• (Tetrahydrofuran-3-yl);hydrazine
• Hydrazine, (tetrahydro-3-furanyl)-
• WT1020
• 4448AJ
• SB13109
• tetrahydrofuran-3-ylhydrazine
• 773822-87-0
• (3S)-(Tetrahydro-furan-3-yl)-hydrazine
• C93321
• DB-075301
• [(3R)-tetrahydrofuran-3-yl]hydrazine
• SB33043
• EN300-100909
• [(3S)-tetrahydrofuran-3-yl]hydrazine
• SB33044
• AKOS005264878
• CS-0183420
• (3R)-(Tetrahydro-furan-3-yl)-hydrazine
• 1364914-25-9
• 1364914-22-6
• SCHEMBL4731972

• MDL： MFCD17169851
• Inchi： 1S/C4H10N2O/c5-6-4-1-2-7-3-4/h4,6H,1-3,5H2
• InChI Key： KUFLBKOBMGLOKO-UHFFFAOYSA-N
• SMILES： O1CCC(C1)NN

Computed Properties

• Exact Mass: 102.079312947g/mol
• Monoisotopic Mass: 102.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 57.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3
• XLogP3: -0.9

Additional information on tetrahydrofuran-3-ylhydrazine

Recent Advances in the Application of Tetrahydrofuran-3-ylhydrazine (CAS: 773822-87-0) in Chemical Biology and Pharmaceutical Research

In recent years, tetrahydrofuran-3-ylhydrazine (CAS: 773822-87-0) has emerged as a versatile building block in chemical biology and pharmaceutical research. This compound, characterized by its unique hydrazine moiety tethered to a tetrahydrofuran ring, has demonstrated significant potential in the synthesis of bioactive molecules and drug candidates. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of tetrahydrofuran-3-ylhydrazine in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers utilized this compound as a key intermediate to develop a series of compounds with enhanced binding affinity and selectivity for specific PPIs implicated in cancer progression. The study reported that derivatives of tetrahydrofuran-3-ylhydrazine exhibited promising in vitro and in vivo activity against several cancer cell lines, with minimal off-target effects.

Another significant application of tetrahydrofuran-3-ylhydrazine was reported in a 2024 Nature Communications article, where it was employed as a scaffold for the development of antimicrobial agents. The study demonstrated that modifications to the hydrazine group could yield compounds with broad-spectrum activity against drug-resistant bacterial strains. Notably, one derivative showed potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with a mechanism of action distinct from existing antibiotics, suggesting potential for overcoming resistance.

In addition to its therapeutic applications, tetrahydrofuran-3-ylhydrazine has also been investigated for its role in chemical biology tools. A recent publication in ACS Chemical Biology described its use in the development of activity-based probes (ABPs) for studying enzyme function. The hydrazine moiety was leveraged to create covalent inhibitors that selectively label active sites of target enzymes, enabling real-time monitoring of enzymatic activity in complex biological systems.

The synthesis and scalability of tetrahydrofuran-3-ylhydrazine have also seen advancements. A 2023 Organic Process Research & Development paper outlined an improved synthetic route that enhances yield and reduces byproducts, making it more feasible for large-scale production. This development is particularly relevant for pharmaceutical applications where consistent and cost-effective synthesis is critical.

Looking ahead, the versatility of tetrahydrofuran-3-ylhydrazine continues to inspire innovation in drug discovery and chemical biology. Its unique structural features and reactivity profile make it a valuable tool for designing next-generation therapeutics and probes. Future research is expected to further explore its potential in targeted drug delivery systems and as a component of multifunctional pharmaceutical agents.